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Compound of Interest

Compound Name: titanium(IV) nitrate

Cat. No.: B1173588 Get Quote

An In-depth Technical Guide on the Hazards and Handling of Titanium(IV) Nitrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hazards, handling, and safety protocols

associated with titanium(IV) nitrate. The information is intended to support safe laboratory

practices and risk mitigation in research and development settings.

Executive Summary
Titanium(IV) nitrate, Ti(NO₃)₄, is a highly reactive and hazardous inorganic compound. It is a

powerful oxidizing agent and corrosive material, requiring strict safety protocols for handling

and storage. This document outlines the known physical and chemical properties, associated

hazards, and detailed procedures for its safe use. Due to the limited availability of specific

toxicological data for titanium(IV) nitrate, this guide also references general principles for

handling strong oxidizing and corrosive solids.

Physicochemical Properties
Titanium(IV) nitrate is a white, volatile, and hygroscopic solid.[1] It is soluble in nonpolar

solvents such as carbon tetrachloride.[1][2] Key physical and chemical data are summarized in

the table below.
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Property Value Reference

Chemical Formula Ti(NO₃)₄ [1][2]

Molar Mass 295.8866 g/mol [1]

Appearance Hygroscopic white volatile solid [1]

Melting Point 58.5 °C [1]

Boiling Point Decomposes upon heating [1]

Solubility

Very soluble in water (with

reaction), soluble in nonpolar

solvents

[1]

Hazard Identification and Classification
Titanium(IV) nitrate is classified as a hazardous substance. Its primary hazards are its

oxidizing and corrosive properties.

GHS Hazard Classification:

Hazard Class Hazard Statement Signal Word Pictogram

Oxidizing Solid
H272: May intensify

fire; oxidizer
Danger 🔥

Skin

Corrosion/Irritation

H314: Causes severe

skin burns and eye

damage

Danger corrosive

Toxicological Data
Specific toxicological data for titanium(IV) nitrate, such as LD50 and LC50 values, are not

readily available in the public domain. However, due to its corrosive nature, it is expected to be

harmful if ingested, inhaled, or in contact with skin. Titanium compounds, in general, are

considered to be of low toxicity, but this does not apply to reactive and corrosive compounds

like titanium(IV) nitrate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.njit.edu/environmentalsafety/sites/njit.edu.environmentalsafety/files/Strong_Oxidizing_Agents_v_2-fillable%20-logoFix%20%281%29_0.pdf
https://www.amherst.edu/system/files/Oxidizers.pdf
https://www.njit.edu/environmentalsafety/sites/njit.edu.environmentalsafety/files/Strong_Oxidizing_Agents_v_2-fillable%20-logoFix%20%281%29_0.pdf
https://www.njit.edu/environmentalsafety/sites/njit.edu.environmentalsafety/files/Strong_Oxidizing_Agents_v_2-fillable%20-logoFix%20%281%29_0.pdf
https://www.njit.edu/environmentalsafety/sites/njit.edu.environmentalsafety/files/Strong_Oxidizing_Agents_v_2-fillable%20-logoFix%20%281%29_0.pdf
https://www.njit.edu/environmentalsafety/sites/njit.edu.environmentalsafety/files/Strong_Oxidizing_Agents_v_2-fillable%20-logoFix%20%281%29_0.pdf
https://www.njit.edu/environmentalsafety/sites/njit.edu.environmentalsafety/files/Strong_Oxidizing_Agents_v_2-fillable%20-logoFix%20%281%29_0.pdf
https://www.benchchem.com/product/b1173588?utm_src=pdf-body
https://www.benchchem.com/product/b1173588?utm_src=pdf-body
https://www.benchchem.com/product/b1173588?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire and Explosion Hazards
As a strong oxidizing agent, titanium(IV) nitrate can intensify fires and may cause an

explosion when in contact with combustible materials.

Parameter Data

Flash Point Not applicable

Auto-ignition Temperature Not available

Explosion Limits Not available

Extinguishing Media

Use dry chemical, carbon dioxide, or alcohol-

resistant foam. Do not use water as it may react

with the substance.

Reactivity and Incompatibilities
Titanium(IV) nitrate is a highly reactive substance.

Decomposition: Decomposes upon heating to produce titanium dioxide and nitrogen dioxide.

[1]

Reactivity with Organic Compounds: It is highly reactive and will rapidly oxidize many

organic compounds.[1][2]

Incompatible Materials: Avoid contact with combustible materials, reducing agents, organic

materials, and strong acids.

Exposure Controls and Personal Protection
Due to the hazardous nature of titanium(IV) nitrate, strict exposure controls and the use of

appropriate personal protective equipment (PPE) are mandatory.
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Control Specification

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile), a

lab coat, and closed-toe shoes.

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator with a particulate filter.

Experimental Protocols
The following are general protocols for handling titanium(IV) nitrate safely in a laboratory

setting. These should be adapted to specific experimental needs and performed only by trained

personnel.

8.1 Weighing and Dispensing

Perform all weighing and dispensing operations within a chemical fume hood.

Use non-sparking tools.

Ensure the dispensing area is free of combustible materials.

Close the container tightly immediately after use to prevent absorption of moisture.

8.2 In-Reaction Use

Set up the reaction apparatus within a chemical fume hood.

Add titanium(IV) nitrate slowly and in small portions to the reaction mixture.

Maintain a controlled temperature, as the substance decomposes upon heating.

Ensure the reaction is well-stirred to prevent localized high concentrations.
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8.3 Spill and Waste Management

Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust

generation. Place it in a designated, labeled waste container. Do not use combustible

materials like paper towels for cleanup.

Waste Disposal: Dispose of titanium(IV) nitrate and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations.

Visualizations
The following diagrams illustrate key safety and procedural concepts for working with

titanium(IV) nitrate.
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Caption: Hazard mitigation pathways for titanium(IV) nitrate.
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Start: Review SDS and SOP

1. Prepare Work Area in Fume Hood
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Caption: General experimental workflow for handling hazardous solids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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